Cas no 1798491-84-5 (3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide)

3-Fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide is a specialized sulfonamide derivative featuring a fluoro-substituted benzene ring and a piperidinyl-oxopyran scaffold. This compound exhibits potential as an intermediate or active moiety in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators due to its structural complexity and functional group diversity. The presence of the fluoro substituent enhances metabolic stability and binding affinity, while the oxopyran and piperidine motifs contribute to conformational flexibility and target engagement. Its well-defined synthetic route allows for precise modifications, making it valuable for structure-activity relationship studies in drug discovery. Suitable for research applications requiring high-purity sulfonamide-based scaffolds.
3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide structure
1798491-84-5 structure
Product Name:3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide
CAS No:1798491-84-5
MF:C19H21FN2O6S
MW:424.443247556686
CID:5375460
Update Time:2025-05-20

3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide
    • Inchi: 1S/C19H21FN2O6S/c1-13-9-16(11-19(24)27-13)28-15-5-7-22(8-6-15)18(23)12-21-29(25,26)17-4-2-3-14(20)10-17/h2-4,9-11,15,21H,5-8,12H2,1H3
    • InChI Key: NMADRNFOFSERGO-UHFFFAOYSA-N
    • SMILES: C1(S(NCC(N2CCC(OC3=CC(=O)OC(C)=C3)CC2)=O)(=O)=O)=CC=CC(F)=C1

3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6473-8126-2μmol
3-fluoro-N-(2-{4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)benzene-1-sulfonamide
1798491-84-5 90%+
2μl
$57.0 2023-04-25
Life Chemicals
F6473-8126-5μmol
3-fluoro-N-(2-{4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)benzene-1-sulfonamide
1798491-84-5 90%+
5μl
$63.0 2023-04-25
Life Chemicals
F6473-8126-10μmol
3-fluoro-N-(2-{4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)benzene-1-sulfonamide
1798491-84-5 90%+
10μl
$69.0 2023-04-25
Life Chemicals
F6473-8126-20μmol
3-fluoro-N-(2-{4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)benzene-1-sulfonamide
1798491-84-5 90%+
20μl
$79.0 2023-04-25
Life Chemicals
F6473-8126-1mg
3-fluoro-N-(2-{4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)benzene-1-sulfonamide
1798491-84-5 90%+
1mg
$54.0 2023-04-25
Life Chemicals
F6473-8126-2mg
3-fluoro-N-(2-{4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)benzene-1-sulfonamide
1798491-84-5 90%+
2mg
$59.0 2023-04-25
Life Chemicals
F6473-8126-3mg
3-fluoro-N-(2-{4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)benzene-1-sulfonamide
1798491-84-5 90%+
3mg
$63.0 2023-04-25
Life Chemicals
F6473-8126-4mg
3-fluoro-N-(2-{4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)benzene-1-sulfonamide
1798491-84-5 90%+
4mg
$66.0 2023-04-25
Life Chemicals
F6473-8126-5mg
3-fluoro-N-(2-{4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)benzene-1-sulfonamide
1798491-84-5 90%+
5mg
$69.0 2023-04-25
Life Chemicals
F6473-8126-10mg
3-fluoro-N-(2-{4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)benzene-1-sulfonamide
1798491-84-5 90%+
10mg
$79.0 2023-04-25

3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide Related Literature

Additional information on 3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide

Comprehensive Analysis of 3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide (CAS No. 1798491-84-5)

In the rapidly evolving field of medicinal chemistry, 3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide (CAS No. 1798491-84-5) has emerged as a compound of significant interest. This sulfonamide derivative is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique molecular structure, which combines a fluorinated benzene ring with a piperidine-oxopyran moiety, creating a versatile scaffold for pharmaceutical exploration.

The compound's structural complexity and bioactive potential align perfectly with current trends in targeted drug design. As the pharmaceutical industry shifts toward more precision medicine approaches, molecules like 3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide are gaining attention for their ability to interact with specific biological targets. The presence of both hydrogen bond acceptors and hydrophobic regions in its structure makes it particularly interesting for protein-ligand interactions studies.

Recent literature searches reveal growing interest in sulfonamide-based therapeutics, with particular focus on their metabolic stability and blood-brain barrier permeability. The fluorine substitution in this compound addresses one of the most sought-after modifications in modern drug design, as fluorination is known to enhance bioavailability and binding affinity. These properties make CAS No. 1798491-84-5 a valuable candidate for central nervous system drug development.

The piperidine-oxopyran component of this molecule deserves special attention. Piperidine derivatives are well-established in medicinal chemistry, known for their versatile pharmacological profiles. When combined with the oxopyran ring system, this creates a unique heterocyclic framework that may offer improved selectivity and potency compared to simpler structures. This combination is particularly relevant to current research into GPCR modulators and kinase inhibitors.

From a synthetic chemistry perspective, the preparation of 3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide presents interesting challenges that have attracted attention in process chemistry circles. The need for efficient multi-step synthesis routes and purification methods for such complex molecules aligns with industry demands for scalable synthetic protocols. Recent advances in flow chemistry and catalytic methods may offer solutions to some of these synthetic challenges.

The compound's potential physicochemical properties are another area of active investigation. Preliminary computational studies suggest favorable logP values and solubility characteristics, though experimental validation is ongoing. These properties are crucial for ADME optimization in drug development programs. The balance between lipophilicity and water solubility appears particularly promising for this molecule.

In the context of current drug discovery trends, this compound's structural features make it relevant to several therapeutic areas. The benzenesulfonamide moiety is known to interact with various enzyme active sites, while the fluorine atom may provide metabolic stability against oxidative degradation. These characteristics position CAS No. 1798491-84-5 as a potential lead compound for anti-inflammatory or neuroprotective applications.

Recent patent analyses reveal growing intellectual property activity around similar sulfonamide derivatives, indicating commercial interest in this chemical space. The specific combination of fluorinated aromatic and heterocyclic systems in 3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide may offer composition of matter advantages in patent landscapes.

From a computational chemistry perspective, this compound presents interesting opportunities for molecular docking and quantitative structure-activity relationship (QSAR) studies. The presence of multiple hydrogen bond donors/acceptors and rotatable bonds makes it a challenging but rewarding subject for conformational analysis and binding mode prediction.

Quality control and analytical method development for this compound are also areas of active research. The need for reliable HPLC methods and spectroscopic characterization techniques is particularly important given the compound's complexity. Recent advances in LC-MS instrumentation and high-resolution mass spectrometry have significantly improved the ability to characterize such molecules.

In conclusion, 3-fluoro-N-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]benzenesulfonamide (CAS No. 1798491-84-5) represents an exciting example of modern medicinal chemistry innovation. Its unique combination of structural elements and potential biological activities make it a compound worth watching in coming years as research progresses. The pharmaceutical industry's continued focus on targeted therapies and personalized medicine suggests that molecules with this level of sophistication will play increasingly important roles in drug discovery pipelines.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd